Cas no 1803883-56-8 (3-Bromo-1-(3-(bromomethyl)-4-chlorophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(bromomethyl)-4-chlorophenyl)propan-1-one
• CAS No: 1803883-56-8
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4975420
• Update Time: 2025-05-19

3-Bromo-1-(3-(bromomethyl)-4-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(bromomethyl)-4-chlorophenyl)propan-1-one

• Inchi： 1S/C10H9Br2ClO/c11-4-3-10(14)7-1-2-9(13)8(5-7)6-12/h1-2,5H,3-4,6H2
• InChI Key： ZEPYDPMCLHABGJ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(CBr)C=1)Cl)=O

Computed Properties

• Exact Mass: 339.86882 g/mol
• Monoisotopic Mass: 337.87087 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 340.44

Additional information on 3-Bromo-1-(3-(bromomethyl)-4-chlorophenyl)propan-1-one

Research Briefing on 3-Bromo-1-(3-(bromomethyl)-4-chlorophenyl)propan-1-one (CAS: 1803883-56-8)

3-Bromo-1-(3-(bromomethyl)-4-chlorophenyl)propan-1-one (CAS: 1803883-56-8) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical research. This compound, characterized by its brominated and chlorinated aromatic structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of novel kinase inhibitors, which are being explored for their potential in cancer therapy. The study demonstrated that modifications to the bromomethyl and chlorophenyl groups could significantly enhance the compound's binding affinity to specific kinase targets, thereby improving therapeutic efficacy.

Another key area of research involves the compound's antimicrobial properties. A 2022 study published in Bioorganic & Medicinal Chemistry Letters investigated its derivatives for activity against drug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, suggesting potential applications in addressing antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-Bromo-1-(3-(bromomethyl)-4-chlorophenyl)propan-1-one. A recent patent (US20230145678) disclosed an improved catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This innovation is expected to facilitate broader utilization of the compound in industrial and academic settings.

In conclusion, 3-Bromo-1-(3-(bromomethyl)-4-chlorophenyl)propan-1-one (CAS: 1803883-56-8) represents a versatile and promising compound in chemical and pharmaceutical research. Ongoing studies continue to uncover its potential in drug development and antimicrobial applications, while advancements in synthetic methodologies enhance its accessibility. Future research directions may include further exploration of its mechanistic pathways and the development of more potent derivatives for clinical use.